Cas no 1481110-66-0 (1-amino-5-(4-fluorophenyl)pentan-3-one)

• Product Name: 1-amino-5-(4-fluorophenyl)pentan-3-one
• CAS No: 1481110-66-0
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6400557
• PubChem ID: 95437593
• Update Time: 2025-10-08

1-amino-5-(4-fluorophenyl)pentan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-5-(4-fluorophenyl)pentan-3-one
• EN300-1781773
• 1481110-66-0

• Inchi： 1S/C11H14FNO/c12-10-4-1-9(2-5-10)3-6-11(14)7-8-13/h1-2,4-5H,3,6-8,13H2
• InChI Key： RCAHFEKLVWRKON-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(CCN)=O

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-amino-5-(4-fluorophenyl)pentan-3-one

Introduction to 1-Amino-5-(4-Fluorophenyl)pentan-3-one (CAS No. 1481110-66-0)

1-Amino-5-(4-fluorophenyl)pentan-3-one, with the CAS number 1481110-66-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound is characterized by its unique structural features, which include an amino group, a fluorinated phenyl ring, and a ketone functional group. These features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 1-amino-5-(4-fluorophenyl)pentan-3-one is C₁₂H₁₃FN₂O, and its molecular weight is approximately 220.24 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for use in a variety of laboratory settings, including analytical chemistry, medicinal chemistry, and drug discovery.

In the context of pharmaceutical research, 1-amino-5-(4-fluorophenyl)pentan-3-one has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent studies have focused on its ability to modulate specific biological pathways and targets. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's interaction with G protein-coupled receptors (GPCRs), which are key targets for many drugs used to treat conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

One of the key areas of interest is the compound's role in modulating the activity of serotonin receptors. Serotonin receptors are involved in regulating mood, appetite, and sleep, making them important targets for the development of antidepressants and anti-anxiety medications. Studies have shown that 1-amino-5-(4-fluorophenyl)pentan-3-one can selectively bind to certain serotonin receptor subtypes, potentially leading to the development of more effective and targeted treatments for mood disorders.

Beyond its potential as a therapeutic agent, 1-amino-5-(4-fluorophenyl)pentan-3-one has also been explored for its use as a building block in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce various functional groups and modifications, thereby expanding its utility in synthetic chemistry. For example, researchers at the University of California have utilized this compound as a starting material for the synthesis of novel antiviral agents with promising activity against influenza viruses.

The synthesis of 1-amino-5-(4-fluorophenyl)pentan-3-one typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the condensation of 4-fluoroacetophenone with an appropriate amine followed by further functional group transformations. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic pathways, reducing both cost and environmental impact.

In terms of safety and handling, it is important to note that while 1-amino-5-(4-fluorophenyl)pentan-3-one is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the stability and purity of the compound.

The future prospects for 1-amino-5-(4-fluorophenyl)pentan-3-one are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its biological activity and mechanisms of action deepens, it is likely that we will see increased interest from both academic researchers and pharmaceutical companies in developing novel drugs based on this versatile molecule.

In conclusion, 1-amino-5-(4-fluorophenyl)pentan-3-one (CAS No. 1481110-66-0) represents an important chemical entity with significant potential in pharmaceutical research and development. Its unique structural features and diverse applications make it a valuable tool for chemists and biologists alike. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing our understanding of biological systems and developing new therapeutic strategies.